(2R)-2-amino-3-[(Z)-N-hydroxy-C-(1H-indol-3-ylmethyl)carbonimidoyl]sulfanylpropanoic acid

• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol
• IUPAC Name: (2R)-2-amino-3-[(Z)-N-hydroxy-C-(1H-indol-3-ylmethyl)carbonimidoyl]sulfanylpropanoic acid
• InChI: InChI=1S/C13H15N3O3S/c14-10(13(17)18)7-20-12(16-19)5-8-6-15-11-4-2-1-3-9(8)11/h1-4,6,10,15,19H,5,7,14H2,(H,17,18)/b16-12-/t10-/m0/s1
• InChI Key: GREVXYZKHGJYAU-HPCMQXCGSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)C/C(=N/O)/SC[C@@H](C(=O)O)N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=NO)SCC(C(=O)O)N

Description

S-(Indolylmethylthiohydroximoyl)-L-cysteine is a non-proteinogenic L-alpha-amino acid.

Scientific Research Applications

Computational Peptidology in Antifungal Research

A study by Flores-Holguín, Frau, and Glossman-Mitnik (2019) used computational peptidology and conceptual density functional theory to analyze the molecular properties and structures of new antifungal tripeptides, including compounds similar to (2R)-2-amino-3-[(Z)-N-hydroxy-C-(1H-indol-3-ylmethyl)carbonimidoyl]sulfanylpropanoic acid. This research is significant in the field of drug design, especially for antifungal applications (Flores-Holguín, N., Frau, J., & Glossman-Mitnik, D., 2019).

Synthetic Approaches in Organic Chemistry

Alonso et al. (2005) described an enantioselective synthesis of a compound structurally similar to the one , showcasing the methodologies in organic chemistry for creating complex molecules. This research contributes to understanding synthetic routes and potential applications in pharmaceuticals (Alonso, M., Santacana, F., Rafecas, L., & Riera, A., 2005).

Immunobiological Activities

A study by Doláková et al. (2005) on derivatives of 2-amino-3-(purin-9-yl)propanoic acids, which are structurally related to the compound of interest, investigated their immunostimulatory and immunomodulatory potency. This research highlights the potential use of such compounds in enhancing immune responses (Doláková, P., Holý, A., Zídek, Z., Masojídková, M., & Kmoníčková, E., 2005).

Process Development in Drug Design

Research by Harada et al. (2004) on the process development of a scalable synthetic route for a compound structurally related to (2R)-2-amino-3-[(Z)-N-hydroxy-C-(1H-indol-3-ylmethyl)carbonimidoyl]sulfanylpropanoic acid underlines the importance of efficient production methods in drug development (Harada, H., Fujii, A., Odai, O., & Kato, S., 2004).

Catabolism Studies

Gani, Hitchcock, and Young (1985) conducted a study on the stereochemistry of catabolism of DNA base thymine and the anti-cancer drug 5-fluorouracil, using compounds similar to the one . This research aids in understanding the metabolic pathways of crucial biological molecules (Gani, D., Hitchcock, P., & Young, D. W., 1985).